Cas no 94247-97-9 (2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI))

2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI) structure
94247-97-9 structure
Product Name:2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI)
CAS No:94247-97-9
MF:C9H14O2
MW:154.206263065338
CID:818757
PubChem ID:3024123
Update Time:2025-04-19

2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI)
    • (1,2-dimethylallyl)dihydrofuran-2(3H)-one
    • 3-(3-methylbut-3-en-2-yl)oxolan-2-one
    • EINECS 304-267-7
    • NS00065978
    • DTXSID80915906
    • 94247-97-9
    • Inchi: 1S/C9H14O2/c1-6(2)7(3)8-4-5-11-9(8)10/h7-8H,1,4-5H2,2-3H3
    • InChI Key: UKCJHBAJAZQFTL-UHFFFAOYSA-N
    • SMILES: O1C(C(CC1)C(C)C(=C)C)=O

Computed Properties

  • Exact Mass: 154.09900
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.76170
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.